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Compound of Interest

Compound Name: Androsin

Cat. No.: B162213 Get Quote

Essential Safety and Handling Guide for Androsin
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Androsin (CAS 531-28-2). Androsin, also known as

Glucoacetovanillone, is a naturally occurring phenolic glucoside found in plants like Picrorhiza

kurroa.[1][2][3] It is typically supplied as a white to off-white solid or crystalline powder.[1][4]

While it is investigated for its anti-inflammatory and anti-asthmatic properties, comprehensive

toxicological data and a standardized Safety Data Sheet (SDS) are not readily available.[2]

Therefore, Androsin should be handled with care as a substance of unknown toxicity, adhering

to prudent laboratory safety practices.

Physicochemical and Hazard Data
The primary physical hazard associated with Androsin is the inhalation of its dust particles.

The toxicological properties have not been fully investigated.[5] The following table summarizes

its known physicochemical properties.
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Property Value Reference(s)

CAS Number 531-28-2 [1]

Molecular Formula C₁₅H₂₀O₈ [1][6]

Molecular Weight 328.31 g/mol [1][6]

Appearance
White to off-white

solid/crystalline powder
[1][4]

Melting Point 206-208 °C or 218-220 °C [1][6]

Solubility
Soluble in methanol; Insoluble

in cold water and ethanol
[1][4]

Personal Protective Equipment (PPE) Protocol
Given the lack of specific toxicity data, a conservative approach to PPE is mandatory. The

following table outlines the recommended PPE for handling Androsin. Always handle this

compound within a certified chemical fume hood or a ventilated enclosure to minimize

inhalation exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Androsin_CAS_531_28_2_Structure_Properties_and_Biological_Activities.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Androsin_CAS_531_28_2_Structure_Properties_and_Biological_Activities.pdf
https://www.lookchem.com/casno531-28-2.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Androsin_CAS_531_28_2_Structure_Properties_and_Biological_Activities.pdf
https://www.lookchem.com/casno531-28-2.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Androsin_CAS_531_28_2_Structure_Properties_and_Biological_Activities.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB31396143.htm
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Androsin_CAS_531_28_2_Structure_Properties_and_Biological_Activities.pdf
https://www.lookchem.com/casno531-28-2.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Androsin_CAS_531_28_2_Structure_Properties_and_Biological_Activities.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB31396143.htm
https://www.benchchem.com/product/b162213?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operation
Engineering
Control

Hand
Protection

Eye/Face
Protection

Body
Protection

Respiratory
Protection

Storage &

Transport

General lab

ventilation
Nitrile gloves

Safety

glasses with

side shields

Lab coat
Not generally

required

Weighing/Ha

ndling

Powder

Chemical

fume hood or

powder

containment

balance hood

Nitrile gloves

(double-

gloving

recommende

d)

Safety

goggles

Lab coat

(fully

buttoned),

disposable

sleeves

Recommend

ed if not in a

certified hood

(e.g., N95

respirator)

Preparing

Solutions

Chemical

fume hood
Nitrile gloves

Safety

goggles or

face shield if

splashing is

possible

Lab coat

Not required

if handled in

a fume hood

Spill Cleanup N/A

Chemical-

resistant

gloves (e.g.,

thicker nitrile

or neoprene)

Safety

goggles and

face shield

Lab coat,

disposable

shoe covers

N95

respirator or

higher

Experimental Protocol: Preparation of an Androsin
Stock Solution
This protocol provides a step-by-step method for safely preparing a stock solution from solid

Androsin.

Objective: To prepare a 10 mM stock solution of Androsin in methanol.

Materials:

Androsin powder (CAS 531-28-2)

Anhydrous Methanol (ACS grade or higher)
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Volumetric flask with stopper

Spatula

Analytical balance

Weighing paper or boat

Pipettes

Appropriate waste container

Procedure:

Preparation and PPE:

Before starting, ensure the chemical fume hood is certified and functioning correctly.

Don the required PPE: a fully buttoned lab coat, safety goggles, and double nitrile gloves.

Gather all necessary materials and place them inside the fume hood to minimize traffic.

Calculating Required Mass:

Determine the required mass of Androsin. For a 10 mL of 10 mM solution:

Mass (g) = (10 x 10⁻³ L) x (10 x 10⁻³ mol/L) x (328.31 g/mol ) = 0.0328 g or 32.8 mg.

Weighing Androsin Powder:

Place a weigh boat on the analytical balance inside the powder containment hood (or

carefully within the chemical fume hood) and tare the balance.

Carefully use a spatula to weigh out the calculated amount of Androsin powder. Avoid

generating dust. If dust is generated, stop and allow it to settle before proceeding.

Record the exact mass.

Dissolving the Compound:
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Carefully transfer the weighed Androsin powder into the volumetric flask.

Using a pipette, add approximately half the final volume of methanol to the flask.

Gently swirl the flask to dissolve the solid. Androsin is reported to be soluble in methanol.

[1]

Once fully dissolved, add methanol to the calibration mark on the volumetric flask.

Final Steps and Storage:

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Label the flask clearly with the compound name, concentration, solvent, date, and your

initials.

Store the solution in an appropriate, sealed container, following institutional guidelines for

chemical storage.

Cleanup and Waste Disposal:

Wipe down the spatula and work area inside the fume hood with a damp cloth.

Dispose of all contaminated materials (weigh boat, gloves, wipes) in the designated solid

chemical waste container.

Wash hands thoroughly after removing PPE.

Operational and Disposal Plans
Handling and Storage:

Handling: Always handle Androsin in a well-ventilated area, preferably a chemical fume

hood, to avoid dust inhalation.[7] Avoid contact with skin and eyes.[8] Do not eat, drink, or

smoke in areas where Androsin is handled.[9]

Storage: Store Androsin in a tightly sealed container in a cool, dry, and well-ventilated area

away from incompatible materials such as strong oxidizing agents.[5]
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Spill Management:

Small Spills (Powder): Wearing appropriate PPE, gently cover the spill with a damp paper

towel to avoid raising dust. Carefully scoop the material into a labeled waste container. Clean

the area with soap and water.

Large Spills: Evacuate the area and prevent entry. Contact your institution's Environmental

Health and Safety (EHS) office immediately.

Waste Disposal:

Dispose of unused Androsin and any contaminated materials as hazardous chemical waste.

Consult your institution's EHS guidelines and local regulations for proper disposal

procedures. Do not dispose of down the drain or in regular trash.[5]

Diagrams and Workflows
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Caption: Experimental workflow for the safe handling of Androsin powder.
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Caption: PPE selection logic for handling Androsin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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